Cas no 916792-04-6 (1-(4-bromo-3-fluorophenyl)propan-1-one)

• Product Name: 1-(4-bromo-3-fluorophenyl)propan-1-one
• CAS No: 916792-04-6
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 1011968
• PubChem ID: 24212087
• Update Time: 2024-10-26

1-(4-bromo-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)propan-1-one
• N14051
• CS-0363615
• AKOS024318959
• 1-(4-Bromo-3-fluorophenyl)-1-propanone
• 1-(4-Bromo-3-fluoro-phenyl)-propan-1-one
• DTXSID201281752
• GHHRUVSSLOMVNE-UHFFFAOYSA-N
• SCHEMBL1349781
• 916792-04-6
• 4'-Bromo-3'-fluoropropiophenone

• MDL： MFCD08533269
• Inchi： 1S/C9H8BrFO/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3
• InChI Key： GHHRUVSSLOMVNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CC)=O

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones